Cas no 860562-73-8 (Benzoic acid,4-(1,2-dimethylpropyl)-)

• Product Name: Benzoic acid,4-(1,2-dimethylpropyl)-
• CAS No: 860562-73-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 718190
• Update Time: 2024-01-31

Benzoic acid,4-(1,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1,2-dimethylpropyl)-
• Benzoic acid, p--alpha--methylisobutyl-

• Inchi： 1S/C12H16O2/c1-8(2)9(3)10-4-6-11(7-5-10)12(13)14/h4-9H,1-3H3,(H,13,14)
• InChI Key： DOZKMNAYSIGVBZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(C)C(C)C)C=C1

Computed Properties

• Exact Mass: 192.115
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3A^2